Cas no 946363-34-4 (4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine
• CAS No: 946363-34-4
• MF: C₂₀H₂₈N₆O
• MW: 368.475923538208
• CID: 6236161
• PubChem ID: 43993998
• Update Time: 2025-07-09

4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine
• 4-(3,5-dimethylpiperidin-1-yl)-6-morpholino-N-phenyl-1,3,5-triazin-2-amine
• 946363-34-4
• 4-(3,5-dimethylpiperidin-1-yl)-6-morpholin-4-yl-N-phenyl-1,3,5-triazin-2-amine
• F2490-0061
• AKOS016377786

• Inchi： 1S/C20H28N6O/c1-15-12-16(2)14-26(13-15)20-23-18(21-17-6-4-3-5-7-17)22-19(24-20)25-8-10-27-11-9-25/h3-7,15-16H,8-14H2,1-2H3,(H,21,22,23,24)
• InChI Key： HHWCWYKHFWDPKC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=NC(NC2C=CC=CC=2)=NC(=N1)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 368.23245954g/mol
• Monoisotopic Mass: 368.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine

Recent Advances in the Study of 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine (CAS: 946363-34-4)

The compound 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine (CAS: 946363-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This triazine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its biological activity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported the development of a novel synthetic route for 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine, which improved yield and purity compared to previous methods. The study also highlighted the compound's ability to inhibit specific protein kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating neurodegenerative diseases. A preclinical study demonstrated that 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings were published in Neuropharmacology (2024), providing a foundation for further research into its therapeutic applications for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's role in antimicrobial therapy. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for developing new antibiotics.

Despite these promising findings, challenges remain in the clinical translation of 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Ongoing research is focused on structural modifications to address these limitations while preserving its biological activity.

In conclusion, 4-(3,5-dimethylpiperidin-1-yl)-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine (CAS: 946363-34-4) represents a versatile scaffold with multiple therapeutic potentials. Its applications in oncology, neurodegenerative diseases, and antimicrobial therapy highlight its significance in drug discovery. Future research should prioritize the optimization of its pharmacokinetic properties and the exploration of its mechanisms of action to facilitate its transition into clinical trials.